N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
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Description
N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H15BrClN3O2 and its molecular weight is 468.74. The purity is usually 95%.
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Scientific Research Applications
Analgesic and Anti-inflammatory Activities
N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide and its derivatives have shown significant potential in analgesic and anti-inflammatory applications. Research demonstrates that certain derivatives of this compound exhibit comparable activity to standard drugs like pentazocine and aspirin, highlighting their effectiveness in pain relief and inflammation reduction (Gopa, Porchezhian, & Sarma, 2001).
Antibacterial Activity
Some derivatives of this compound have been synthesized and tested for antibacterial activity, showing effectiveness against various bacterial strains such as S.aureus, E.coli, P.vulgaris, and K. pneumoniae. This indicates the potential use of these compounds in developing new antibacterial agents (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).
Pharmacological Importance
Studies have noted the pharmacological importance of derivatives of this compound, particularly in terms of their anti-inflammatory, analgesic, and anti-bacterial activities. These findings suggest a broad spectrum of medicinal applications for these compounds (Rajveer, Kumaraswamy, Sudharshini, & Rathinaraj, 2010).
Antitumor Activity
Some analogs of this compound have shown potential in inhibiting tumor cell growth in culture, making them candidates for further research in cancer treatment. This application expands the potential of these compounds beyond their analgesic and anti-inflammatory uses (Forsch, Wright, & Rosowsky, 2002).
Antimicrobial and Hemolytic Activity
Research has also been conducted on the antimicrobial and hemolytic activity of derivatives of this compound, indicating their potential use in combating microbial infections while demonstrating relatively low toxicity (Gul et al., 2017).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrClN3O2/c23-15-6-9-17(10-7-15)25-20(28)13-27-19-11-8-16(24)12-18(19)21(26-22(27)29)14-4-2-1-3-5-14/h1-12H,13H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHLLUFZNPFNQLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.